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Compound of Interest

Compound Name: Barium perchlorate trihydrate

Cat. No.: B7884908 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Barium Perchlorate
Trihydrate (Ba(ClO₄)₂·3H₂O) in pyrotechnic formulations, with a focus on the generation of

green light. This document outlines the compound's properties, safety protocols, example

formulations, and detailed experimental procedures for preparation and analysis.

Introduction
Barium perchlorate trihydrate is a powerful oxidizing agent utilized in the pyrotechnics

industry.[1][2][3] Its primary application is in the creation of vivid green colors in fireworks and

other pyrotechnic displays. The presence of barium ions is essential for the green light

emission, which occurs through the formation of the metastable species barium(I) chloride

(BaCl) in the combustion flame.[4] Barium perchlorate serves as both the barium source and a

potent oxidizer, contributing to a brilliant and spectrally pure green flame. However, due to its

hazardous nature, strict adherence to safety protocols is paramount when handling this

compound.[5][6]

Physicochemical and Pyrotechnic Properties
A summary of the key properties of Barium Perchlorate Trihydrate is presented in the table

below.
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Property Value

Chemical Formula Ba(ClO₄)₂·3H₂O

Molar Mass 390.29 g/mol

Appearance White crystalline solid

Density 2.74 g/cm³

Melting Point Decomposes at 505 °C

Solubility in Water Soluble

Oxygen Balance +30.6%

Hazards
Strong oxidizer, may cause fire or explosion,

harmful if swallowed or inhaled.[5]

Pyrotechnic Formulations for Green Light Emission
While specific, well-documented formulations using barium perchlorate trihydrate are not

abundant in publicly available literature, existing data on related barium compounds and

general pyrotechnic principles allow for the construction of representative formulations. Barium

nitrate is more commonly cited in green pyrotechnic formulas; however, it is often combined

with a chlorine donor to achieve a vibrant green, a role that barium perchlorate inherently fills.

[4][5]

The following table presents a compilation of green star formulations. Formulation 1 is a classic

example using barium nitrate and potassium perchlorate, which provides a baseline.

Formulation 2 is a theoretical composition including barium perchlorate, based on a referenced

but incomplete formulation ("Green Star #11").
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Component
Formulation 1: Barium
Nitrate Green Star (%)

Formulation 2: Barium
Perchlorate Green Star
(Theoretical) (%)

Barium Nitrate 28.3 -

Barium Perchlorate Trihydrate - 50

Potassium Perchlorate 47.2 15

Fuel (e.g., Red Gum, Shellac) 14.2 15

Chlorine Donor (e.g., Parlon) 4.7 10

Binder (e.g., Dextrin) 5.6 10

Experimental Protocols
The following protocols describe the preparation and testing of a green pyrotechnic star

composition using Barium Perchlorate Trihydrate. Extreme caution must be exercised at all

times, and all work should be conducted in a designated, properly equipped laboratory with all

necessary safety measures in place.

Preparation of Green Pyrotechnic Stars (Theoretical
Formulation 2)
Objective: To prepare a homogenous pyrotechnic composition and form it into stars.

Materials:

Barium Perchlorate Trihydrate (50g)

Potassium Perchlorate (15g)

Red Gum (15g)

Parlon (10g)

Dextrin (10g)
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Water/Alcohol (75/25 v/v) solution

Non-sparking tools (e.g., wooden or plastic spatulas)

Sieves (e.g., 40-mesh)

Mixing bowls (antistatic)

Drying oven with temperature control

Procedure:

Drying of Ingredients: Individually dry all powdered ingredients in a desiccator or a

temperature-controlled oven at a low temperature (e.g., 60°C) to remove any moisture.

Sieving: Individually pass each dry ingredient through a 40-mesh sieve to break up any

clumps and ensure a fine, uniform particle size. This should be done gently to minimize

friction.

Dry Mixing: In an antistatic mixing bowl, combine the sieved powders in the specified ratios.

Mix the components thoroughly by gently passing the mixture through the sieve multiple

times until a homogenous powder is obtained. This process should be conducted behind a

blast shield.

Wet Granulation: Slowly add the water/alcohol binder solution to the dry powder mixture

while gently mixing with a non-sparking spatula. Continue adding liquid until the composition

has the consistency of damp sand or dough.

Star Formation: The damp composition can be formed into stars by one of the following

methods:

Cut Stars: The dough is flattened into a uniform layer and cut into small cubes of the

desired size.

Rolled Stars: Small, damp portions of the composition are rolled into spherical stars, often

with the gradual addition of more dry composition to increase their size.
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Drying: Place the formed stars on a drying rack and allow them to air dry for 24 hours.

Subsequently, dry the stars in a temperature-controlled oven at a low temperature (e.g., 50-

60°C) until they are completely dry and hard.

Priming: Once dry, the stars should be primed with a suitable ignition composition to ensure

reliable ignition.

Performance Testing of Pyrotechnic Stars
Objective: To determine the burn rate and spectral characteristics of the prepared pyrotechnic

stars.

Materials:

Prepared pyrotechnic stars

High-speed camera

Spectrometer

Heat-resistant surface for burning

Remote ignition system

Calibrated scale for length measurement

Procedure:

Burn Rate Measurement:

Secure a single pyrotechnic star on a heat-resistant surface in a well-ventilated and

controlled test area.

Position the high-speed camera to have a clear, side-on view of the star. Place a calibrated

scale in the frame for reference.

Initiate the high-speed camera recording.

Remotely ignite the star.
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After the burn is complete, analyze the high-speed video footage.

Measure the initial and final dimensions of the star and the total burn time.

Calculate the linear burn rate in mm/s.

Spectral Analysis:

Position the input of the spectrometer to capture the light emitted from the burning star.

Calibrate the spectrometer according to the manufacturer's instructions.

Remotely ignite the star.

Record the emission spectrum of the flame throughout the burn.

Analyze the spectral data to identify the peak emission wavelengths and the overall color

purity. For a green flame from barium, the primary emission is expected in the 505-535 nm

range.

Safety Protocols
Handling Barium Perchlorate Trihydrate and pyrotechnic compositions containing it presents

significant hazards. The following safety protocols are mandatory.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including flame-

retardant lab coats, safety glasses or a face shield, and gloves.[5]

Ventilation: Work in a well-ventilated area, preferably within a fume hood designed for

handling energetic materials.[5]

Avoid Contamination: Keep the work area clean and free of combustible materials. Use

dedicated, non-sparking tools for handling pyrotechnic compositions.[6]

Mixing: Mix small quantities of materials at a time. Never grind oxidizers and fuels together.

[6]
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Storage: Store Barium Perchlorate Trihydrate and pyrotechnic compositions in a cool, dry,

and well-ventilated area away from combustible materials and sources of ignition.[5]

Disposal: Dispose of waste materials in accordance with all local, state, and federal

regulations for hazardous waste.

Emergency Preparedness: Have appropriate fire extinguishing equipment (e.g., Class D fire

extinguisher for metal fires, if applicable) and a safety shower/eyewash station readily

accessible.

Logical Workflow Diagram
The following diagram illustrates the logical workflow for the development and testing of

pyrotechnic compositions containing Barium Perchlorate Trihydrate.
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Caption: Workflow for pyrotechnic formulation and testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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